Cas no 59156-12-6 (Thiophene, 2-[3-(trifluoromethyl)phenyl]-)

• Product Name: Thiophene, 2-[3-(trifluoromethyl)phenyl]-
• CAS No: 59156-12-6
• MF: C₁₁H₇F₃S
• MW: 228.233492136002
• CID: 4053391
• PubChem ID: 20100092
• Update Time: 2025-06-08

Thiophene, 2-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-[3-(trifluoromethyl)phenyl]-
• SCHEMBL154838
• AKOS004118971
• 59156-12-6
• 2-[3-(Trifluoromethyl)phenyl]thiophene
• 2-(3-Trifluoromethylphenyl)thiophene
• 2-(m-trifluoromethylphenyl)thiophene

• Inchi： 1S/C11H7F3S/c12-11(13,14)9-4-1-3-8(7-9)10-5-2-6-15-10/h1-7H
• InChI Key： VJWXOAYXNHDRQZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C(F)(F)F)=C2)SC=CC=1

Computed Properties

• Exact Mass: 228.02205588Da
• Monoisotopic Mass: 228.02205588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on Thiophene, 2-[3-(trifluoromethyl)phenyl]-

Thiophene, 2-[3-(trifluoromethyl)phenyl]- (CAS No. 59156-12-6): A Comprehensive Overview

Thiophene, 2-[3-(trifluoromethyl)phenyl]-, identified by its CAS number 59156-12-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both a thiophene ring and a trifluoromethylphenyl group makes it a versatile intermediate for synthesizing various bioactive molecules.

The structural motif of Thiophene, 2-[3-(trifluoromethyl)phenyl]- consists of a five-membered sulfur-containing ring fused to a benzene ring substituted with a trifluoromethyl group. This combination imparts distinct electronic and steric characteristics, making it an attractive scaffold for medicinal chemists. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from thiophene derivatives. The compound Thiophene, 2-[3-(trifluoromethyl)phenyl]- has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. Its incorporation into drug candidates has shown promise in preclinical studies, particularly in the areas of oncology and anti-inflammatory therapies.

One of the most compelling aspects of Thiophene, 2-[3-(trifluoromethyl)phenyl]- is its role in the design of molecules with enhanced pharmacokinetic profiles. The electron-withdrawing nature of the trifluoromethyl group can modulate the lipophilicity and solubility of the parent compound, thereby influencing its absorption, distribution, metabolism, and excretion (ADME) properties. This feature is crucial for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of Thiophene, 2-[3-(trifluoromethyl)phenyl]- with biological targets with greater accuracy. Molecular docking studies have revealed that this compound can effectively interact with enzymes and receptors involved in disease pathways. For instance, it has been demonstrated that derivatives of this scaffold can inhibit kinases and other enzymes implicated in cancer progression.

The synthesis of Thiophene, 2-[3-(trifluoromethyl)phenyl]- involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cross-coupling reactions such as Suzuki-Miyaura couplings and Buchwald-Hartwig aminations. These reactions are facilitated by transition metal catalysts that enhance reaction efficiency and selectivity.

In addition to its pharmaceutical applications, Thiophene, 2-[3-(trifluoromethyl)phenyl]- has found utility in materials science. Its aromatic structure and electronic properties make it a suitable candidate for developing organic semiconductors and liquid crystal materials. Researchers are exploring its potential as a building block for organic light-emitting diodes (OLEDs) and other advanced electronic devices.

The chemical reactivity of Thiophene, 2-[3-(trifluoromethyl)phenyl]- allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. For example, introducing additional substituents such as halogens or alkoxyl groups can modify its biological activity and spectroscopic characteristics. This flexibility makes it an invaluable tool for synthetic chemists seeking to develop novel compounds.

Efforts are ongoing to improve the sustainability of synthesizing Thiophene, 2-[3-(trifluoromethyl)phenyl]-. Green chemistry principles are being applied to develop more environmentally friendly synthetic routes that minimize waste and reduce energy consumption. Catalytic methods that employ recyclable catalysts and solvent-free conditions are being explored as alternatives to traditional synthetic approaches.

The future prospects for Thiophene, 2-[3-(trifluoromethyl)phenyl]- appear promising as ongoing research continues to uncover new applications and optimize its synthesis. Collaborative efforts between academia and industry are likely to accelerate the translation of laboratory discoveries into clinical therapies. As our understanding of molecular interactions deepens, compounds like this will play an increasingly important role in addressing unmet medical needs.